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Compound of Interest

Compound Name: Acid green 85

CAS No.: 12220-00-7

Cat. No.: B1172249

Get Quote

Executive Summary & Chemical Identification
Acid Green 85 is an anionic anthraquinone dye. Unlike azo dyes, its fused aromatic ring

structure confers high stability against light and oxidation, making it resistant to standard

degradation methods (e.g., mild bleaching). Consequently, disposal strategies must prioritize

containment and physical adsorption over chemical destruction to prevent persistent aquatic

toxicity.
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Parameter Detail

Common Name Acid Green 85

CAS Number 1220-00-7

Color Index C.I. 61590 (Anthraquinone series)

Chemical Class Anionic Anthraquinone

Solubility Soluble in water; slightly soluble in ethanol

Key Hazard Eye/Skin Irritant; Chronic Aquatic Toxicity

Waste Code (US)
Non-listed (Characterize as Toxic/Irritant if

concentrated)

Core Safety & Handling Protocols
Causality: Anthraquinone dyes can act as sensitizers. Inhalation of dust is the primary vector

for rapid systemic absorption.

Engineering Controls: Always handle the dry powder inside a Class II Biosafety Cabinet or a

chemical fume hood to prevent aerosolization.

PPE Configuration:

Gloves: Nitrile (minimum 0.11 mm thickness) provides sufficient protection against

incidental contact.

Respiratory: If weighing outside a hood (not recommended), an N95 or P100 particulate

respirator is mandatory.

Eye Protection: Chemical splash goggles. Safety glasses are insufficient for fine powders.

Disposal Procedures: The Decision Matrix
The disposal pathway is determined by the physical state and concentration of the waste.

Never dispose of Acid Green 85 solutions down the drain, regardless of concentration.
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DOT Visualization: Waste Stream Logic
The following diagram illustrates the critical decision points for segregating Acid Green 85
waste.
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Caption: Operational decision tree for segregating Acid Green 85 waste streams to minimize

disposal costs and environmental impact.

Detailed Disposal Workflows
Scenario A: Solid Waste (Powder & Contaminated
Debris)
Direct disposal is the standard for solids.

Containment: Place waste (weigh boats, gloves, residual powder) into a clear polyethylene

bag (minimum 2 mil thickness).

Secondary Containment: Seal the first bag and place it inside a second bag or a rigid

hazardous waste drum.

Labeling: Tag as "Hazardous Waste - Solid - Toxic (Acid Green 85)."

Scenario B: Aqueous Solutions (The Adsorption
Protocol)
Why this matters: For large volumes of aqueous waste (>5 Liters), reducing the volume of

hazardous material via adsorption is cost-effective and environmentally superior to shipping

large volumes of water as hazardous waste.

The "Activated Carbon" Protocol: This method exploits the anionic nature of the dye. Acid
Green 85 binds strongly to activated carbon, effectively transferring the hazard from a large

liquid volume to a small solid mass.
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Step Action Scientific Rationale

1 Adjust pH
Acidify the solution to pH ~3.0

using dilute H₂SO₄.

2 Add Adsorbent

Add Powdered Activated

Carbon (PAC) at a ratio of 1g

carbon per 100mg estimated

dye.

3 Agitation Stir vigorously for 60 minutes.

4 Filtration

Filter the mixture through a

0.45µm membrane or

Whatman #1 filter paper.

5 Verification

Check filtrate absorbance at

~640 nm (Visual check: must

be clear).

6 Disposal

Dispose of the wet carbon as

Solid Hazardous Waste

(Scenario A). The filtrate can

often be neutralized and

sewered (check local

regulations) or disposed of as

non-hazardous aqueous

waste.

Scenario C: Organic Solvent Waste
Do not treat.

Collect in a dedicated "Organic Waste" carboy (HDPE or Glass).

Ensure compatibility: Acid Green 85 is stable, but do not mix with strong oxidizers (e.g.,

Chromic acid, Nitric acid) in the waste container, as this may generate heat or toxic gases.

Emergency Response: Spills
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Immediate Action:

Isolate: Evacuate the immediate area if dust is airborne.

PPE: Don goggles, nitrile gloves, and N95 respirator.

Dry Spill: Do not dry sweep. Use a HEPA vacuum or wet the powder gently with a water-

misted paper towel to prevent dust generation, then scoop into a bag.

Wet Spill: Absorb with vermiculite or clay-based absorbent. Do not use combustible materials

(sawdust) if the solvent is flammable.

References
Mechanism of Anionic Dye Adsorption: Title: Adsorption of anionic dyes from aqueous

solution by activated carbon.[1] Source: Journal of Hazardous Materials.[1] Context:

Validates the pH-dependent mechanism for removing anionic anthraquinone dyes. URL:

[Link]

General Laboratory Waste Procedures: Title: Prudent Practices in the Laboratory: Handling

and Management of Chemical Hazards.[2] Source: National Research Council (US).

Context: The authoritative standard for lab-scale waste segregation. URL:[Link]

Chemical Safety Data (PubChem): Title: Acid Green 25 (Structurally Analogous

Anthraquinone). Source: PubChem (NIH). Context: Used for toxicological bridging data

regarding anthraquinone structures when specific CAS data is sparse. URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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